methyl 4-chloro-2-methyl-1H-indole-3-carboxylate

• Molecular Formula: C11H10ClNO2
• Molecular Weight: 223.65 g/mol
• IUPAC Name: methyl 4-chloro-2-methyl-1H-indole-3-carboxylate
• InChI: InChI=1S/C11H10ClNO2/c1-6-9(11(14)15-2)10-7(12)4-3-5-8(10)13-6/h3-5,13H,1-2H3
• InChI Key: ZQBWEEJUVLWOLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1)C=CC=C2Cl)C(=O)OC

Description

Methyl 4-chloro-2-methyl-1H-indole-3-carboxylate is a useful research compound. Its molecular formula is C11H10ClNO2 and its molecular weight is 223.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(E)-Methyl 2-(2-chloro-6-nitrophenyl)-3-hydroxybut-2-enoate (14.76 mmol, 1.0 equiv.) was dissolved in acetic acid (96 ml), and a solution of TiCl3 (20%-w/w in 2 N HCl, 71.6 ml) was added, with stirring. The mixture was then heated for 5-10 min at 90° C. The reaction mixture was cooled with an ice bath and diluted with water and DCM/methanol (9:1, 100 ml). The phases were separated and the organic phase was washed with water and sat. NaCl solution. Drying over Na2SO4 was then carried out, followed by concentration under reduced pressure. The product was crystallized from hexane. Yield: 91%